2-[2-(acetylamino)phenoxy]-N-(3-cyano-2-thienyl)acetamide

• IUPAC Name: 2-(2-acetamidophenoxy)-N-(3-cyanothiophen-2-yl)acetamide
• InChI: InChI=1S/C15H13N3O3S/c1-10(19)17-12-4-2-3-5-13(12)21-9-14(20)18-15-11(8-16)6-7-22-15/h2-7H,9H2,1H3,(H,17,19)(H,18,20)
• InChI Key: MGFYLIOJIVGVCU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1OCC(=O)NC2=C(C=CS2)C#N
• Molecular Formula: C15H13N3O3S
• Molecular Weight: 315.3 g/mol

Description

“2-[2-(acetylamino)phenoxy]-N-(3-cyano-2-thienyl)acetamide” is a chemical compound with the molecular formula C15H13N3O3S. It is also known as N-(3-cyanothiophen-2-yl)-2-(2-acetamidophenoxy)acetamide.

Scientific Research Applications

• Anticancer Potential : A study found that certain acetamide derivatives, similar in structure to the compound , exhibited notable anticancer, anti-inflammatory, and analgesic activities. These compounds were synthesized using the Leuckart synthetic pathway and evaluated against different cancer cell lines, demonstrating promising therapeutic potential (Rani, Pal, Hegde, & Hashim, 2014).

• Chemical Synthesis and Characterization : Research on closely related compounds, such as 2-(4-cyano-3-fluoro-phenoxy)-N-(substituted phenyl) acetamides, focuses on their synthesis and characterization. These studies provide foundational knowledge for understanding the chemical properties and potential applications of similar acetamides (Yang Man-li, 2008).

• Polybenzimidazoles Synthesis : Acetamide derivatives are utilized in the synthesis of new AB-type monomers for polybenzimidazoles, a class of high-performance polymers. These polymers have applications in advanced materials due to their exceptional stability and mechanical properties (Begunov & Valyaeva, 2015).

• Biological Activity : Synthesized benzophenone acetamide analogs, structurally related to the compound of interest, have been studied for their potential as anticancer agents. These compounds were evaluated in vitro and in vivo, with some showing significant tumor growth regression, highlighting their potential in drug development (Zabiulla et al., 2016).

• Potential Anti-inflammatory and Antidyslipidemic Properties : Ethyl 2-[4-(acetylamino)phenoxy]-2-methylpropanoate, structurally related to the compound , has been synthesized and characterized for its potential biological activity. Preliminary in silico screening suggests possible antidiabetic, anti-inflammatory, hypolipemiant, and anti-atherosclerosis effects (Navarrete-Vázquez et al., 2011).

• Synthesis and Antimicrobial Profile : Derivatives of phenoxy acetamide have been synthesized and evaluated for their antimicrobial properties. These compounds exhibit potential as antibacterial and antifungal agents, highlighting their relevance in medical research (Fuloria, Fuloria, & Gupta, 2014).

Future Directions

Phenoxy acetamide derivatives have been studied for their potential therapeutic applications. Future research could explore the biological activity of this specific compound and its potential uses in medicine or other fields.